Cas no 1105222-46-5 (1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine)

• Product Name: 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine
• CAS No: 1105222-46-5
• MF: C₂₀H₂₄F₃N₃OS
• MW: 411.484273910522
• CID: 5947920
• PubChem ID: 30860421
• Update Time: 2025-06-27

1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine
• F5461-0958
• VU0643739-1
• AKOS024509162
• [4-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• (4-((4-(tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone
• 1-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-4-[3-(trifluoromethyl)benzoyl]piperazine
• 1105222-46-5

• Inchi： 1S/C20H24F3N3OS/c1-19(2,3)16-13-28-17(24-16)12-25-7-9-26(10-8-25)18(27)14-5-4-6-15(11-14)20(21,22)23/h4-6,11,13H,7-10,12H2,1-3H3
• InChI Key： VJOBRDXWYGNODU-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C)C)N=C1CN1CCN(C(C2C=CC=C(C(F)(F)F)C=2)=O)CC1

Computed Properties

• Exact Mass: 411.15921806g/mol
• Monoisotopic Mass: 411.15921806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine

Recent Advances in the Study of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine (CAS: 1105222-46-5)

The compound 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine (CAS: 1105222-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which include a thiazole ring and a trifluoromethylbenzoylpiperazine moiety. These structural elements are believed to contribute to its high binding affinity and selectivity for specific biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated that 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine exhibits potent activity against a range of disease-relevant targets, including certain kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that this compound may have applications in the treatment of cancer, inflammatory diseases, and neurological disorders. However, further preclinical and clinical studies are required to fully assess its efficacy and safety.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for further study. Additionally, researchers have explored the potential for structural modifications to enhance its pharmacological profile and reduce potential side effects.

Despite these promising findings, challenges remain in the development of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on optimizing the compound's properties through medicinal chemistry approaches and formulation strategies.

In conclusion, 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine represents a promising candidate for further development in the field of chemical biology and drug discovery. Its unique structural features and potent biological activity make it a valuable tool for understanding disease mechanisms and developing new therapeutics. Future research should focus on advancing this compound through the drug development pipeline while addressing the remaining challenges.